Cas no 1393545-38-4 (5,6,7,8-tetrahydro-1,6-naphthyridin-7-one)

• Product Name: 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one
• CAS No: 1393545-38-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD22544142
• CID: 4769978
• Update Time: 2025-05-23

5,6,7,8-tetrahydro-1,6-naphthyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 5,6-DIHYDRO-1,6-NAPHTHYRIDIN-7(8H)-ONE
• AB77257
• 6,8-dihydro-5H-1,6-naphthyridin-7-one
• 5,8-DIHYDRO-1,6-NAPHTHYRIDIN-7(6H)-ONE
• 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one

• MDL： MFCD22544142
• Inchi： 1S/C8H8N2O/c11-8-4-7-6(5-10-8)2-1-3-9-7/h1-3H,4-5H2,(H,10,11)
• InChI Key： REGKJBDNSSJLJI-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=CC=CN=2)CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• XLogP3: -0.3
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one

5,6,7,8-Tetrahydro-1,6-Naphthyridin-7-One: A Comprehensive Overview

The compound 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one (CAS No. 1393545-38-4) is a structurally unique organic molecule belonging to the naphthyridine family. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure features a partially hydrogenated naphthyridine ring system with a ketone group at the 7-position. This combination of structural elements contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery. The tetrahydro nature of this compound introduces a degree of saturation that can influence its pharmacokinetic properties. For instance, researchers have explored its role as a potential scaffold for developing bioactive molecules with improved solubility and bioavailability. The 7-one functionality further enhances its versatility, allowing for additional chemical modifications that could tailor its activity for specific therapeutic targets.

One of the most promising applications of 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one lies in its potential as a building block for constructing more complex molecular architectures. By leveraging modern synthetic methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions, chemists can efficiently introduce functional groups at strategic positions on the naphthyridine ring. This capability has opened new avenues for exploring its utility in areas such as antiviral agents and anticancer drugs.

Moreover, the compound's electronic properties make it an interesting candidate for use in optoelectronic materials. The conjugated system within the naphthyridine framework can exhibit desirable optical and electronic characteristics when appropriately functionalized. Recent research has demonstrated that derivatives of this compound can serve as efficient charge transport layers in organic light-emitting diodes (OLEDs), highlighting its potential impact on next-generation display technologies.

In terms of synthesis, the preparation of 5,6,7,8-tetrahydro-1,6-naphthyridin-7-one typically involves multi-step processes that require precise control over reaction conditions. Key steps often include cyclization reactions and reductions to achieve the desired tetrahydro structure. The development of scalable and environmentally friendly synthetic routes remains an active area of investigation to meet the growing demand for this compound.

Another critical aspect of studying this compound is understanding its stability under various conditions. Thermal analysis has shown that it exhibits moderate thermal stability, which is essential for applications requiring prolonged exposure to elevated temperatures. Additionally, its solubility profile across different solvents has been thoroughly investigated to optimize its performance in both laboratory and industrial settings.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further advance our understanding of 5,6,7,8-tetrahydro-1,naphthyridin-7-one's properties. Quantum mechanical calculations are being employed to predict its reactivity towards various nucleophiles and electrophiles, providing valuable insights into potential reaction pathways. Such computational approaches are also aiding in the design of novel derivatives with enhanced biological activity.

In conclusion,5,naphthyridin-7-one represents a versatile and intriguing molecule with diverse applications across multiple disciplines. As research continues to uncover new facets of its chemistry and functionality,the compound is poised to play an increasingly important role in both academic and industrial settings.Through ongoing innovation and collaboration,the full potential of this remarkable molecule will undoubtedly be realized.